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Compound of Interest

Compound Name: 3-Iodo-4-nitro-N,N-dimethylaniline

Cat. No.: B3331772 Get Quote

An In-depth Technical Guide to 3-Iodo-4-nitro-N,N-dimethylaniline

Introduction
3-Iodo-4-nitro-N,N-dimethylaniline is a substituted aromatic amine with potential applications

in chemical synthesis and materials science. This technical guide provides a comprehensive

overview of its properties, a plausible synthetic route based on established chemical principles,

and its relationship to other key chemical compounds. While the specific historical details of its

initial discovery are not extensively documented in readily available literature, its synthesis and

properties can be understood through the well-established chemistry of its functional groups

and parent structures.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Iodo-4-nitro-N,N-dimethylaniline and related

compounds is presented below. Data for related compounds are included for comparative

purposes.
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Property

3-Iodo-4-nitro-
N,N-
dimethylanilin
e

3-Iodo-4-
nitroaniline[1]

4-Iodo-3-nitro-
N,N-
dimethylanilin
e[2]

N,N-Dimethyl-
3-nitroaniline

Molecular

Formula
C₈H₉IN₂O₂ C₆H₅IN₂O₂[1] C₈H₉IN₂O₂[2] C₈H₁₀N₂O₂

Molecular Weight 292.07 g/mol 264.02 g/mol [1] 292.076 g/mol [2] 166.18 g/mol

CAS Number
Not readily

available
721925-18-4[1] 105752-05-4[2] 619-31-8[3]

Proposed Synthesis
The synthesis of 3-Iodo-4-nitro-N,N-dimethylaniline can be logically approached through a

multi-step process starting from N,N-dimethylaniline. This proposed pathway is based on well-

established and documented organic reactions for similar compounds.

Experimental Protocol:
Step 1: Nitration of N,N-dimethylaniline to produce 4-nitro-N,N-dimethylaniline.

This procedure is adapted from the established synthesis of m-nitrodimethylaniline[4].

In a flask equipped with a stirrer and cooling bath, slowly add N,N-dimethylaniline to

concentrated sulfuric acid while maintaining a temperature below 25°C.

Cool the resulting solution to 5-10°C.

Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

Add the nitrating mixture dropwise to the N,N-dimethylaniline solution, ensuring the

temperature remains between 5°C and 10°C.

After the addition is complete, continue stirring for one hour at the same temperature.

Pour the reaction mixture over ice water to precipitate the product.
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The para-isomer (4-nitro-N,N-dimethylaniline) can be separated from the meta-isomer by

fractional crystallization or chromatography.

Step 2: Iodination of 4-nitro-N,N-dimethylaniline to produce 3-Iodo-4-nitro-N,N-
dimethylaniline.

This procedure is based on general methods for the iodination of activated aromatic rings.

Dissolve 4-nitro-N,N-dimethylaniline in a suitable solvent, such as a mixture of ethanol and

water.

Add sodium iodide (NaI) or potassium iodide (KI) to the solution.

Add an oxidizing agent, such as sodium hypochlorite (NaOCl) solution, dropwise with

stirring. The reaction introduces iodine ortho to the activating dimethylamino group.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a solution of sodium thiosulfate to remove any

excess iodine.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced

pressure.

Purify the crude product by recrystallization or column chromatography to obtain pure 3-
Iodo-4-nitro-N,N-dimethylaniline.

Visualizations
Proposed Synthetic Pathway
The following diagram illustrates the proposed two-step synthesis of 3-Iodo-4-nitro-N,N-
dimethylaniline from N,N-dimethylaniline.
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(NaI, NaOCl)
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Caption: Proposed synthesis of 3-Iodo-4-nitro-N,N-dimethylaniline.

Structural Relationship to Related Compounds
This diagram shows the structural relationships between 3-Iodo-4-nitro-N,N-dimethylaniline
and other relevant chemical compounds identified during the literature search.

Caption: Structural relationships of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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